Cas no 1040693-43-3 (3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide)
1040693-43-3 structure
Product Name:3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide
CAS No:1040693-43-3
MF:C12H17ClN2O
MW:240.729182004929
CID:1069705
PubChem ID:28307239
Update Time:2025-04-20
3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide
- 3-{[(2-chlorophenyl)methyl]amino}-N-ethylpropanamide
- 1040693-43-3
- 3-((2-Chlorobenzyl)amino)-N-ethylpropanamide
- 3-[(2-chlorophenyl)methylamino]-N-ethylpropanamide
- AKOS005289728
-
- MDL: MFCD10687389
- Inchi: 1S/C12H17ClN2O/c1-2-15-12(16)7-8-14-9-10-5-3-4-6-11(10)13/h3-6,14H,2,7-9H2,1H3,(H,15,16)
- InChI Key: WKAHVSVIAWNZJV-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CNCCC(NCC)=O
Computed Properties
- Exact Mass: 240.1029409g/mol
- Monoisotopic Mass: 240.1029409g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.1Ų
3-[(2-Chlorobenzyl)amino]-N-ethylpropanamide Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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